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For researchers, scientists, and drug development professionals utilizing N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to facilitate the safe
handling and disposal of this adenosine 5'-diphosphate analog.

Immediate Safety and Handling Protocols

Prior to disposal, it is imperative to adhere to standard laboratory safety protocols when
handling N6-[(6-Aminohexyl)carbamoylmethyl]-ADP. This includes the use of personal
protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be
conducted in a well-ventilated area, preferably a fume hood, to minimize inhalation exposure.
In case of contact with skin or eyes, flush immediately with copious amounts of water and seek
medical attention.

Step-by-Step Disposal Procedures

The disposal of N6-[(6-Aminohexyl)carbamoylmethyl]-ADP, as with any chemical reagent,
must comply with local, state, and federal regulations. The following steps provide a general
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guideline; however, always consult your institution's specific protocols and the Safety Data
Sheet (SDS) provided by the manufacturer.

o Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the
safe handling and disposal of any chemical. It will provide specific details on physical and
chemical properties, hazards, and appropriate disposal methods. An SDS for N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP is available from suppliers such as Cayman
Chemical.

o Chemical Inactivation (if necessary): Depending on the nature of the waste and institutional
guidelines, chemical inactivation may be required. However, for small quantities of N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP typically used in research, direct disposal as chemical
waste is the more common and recommended practice.

e Segregation of Waste: Do not mix N6-[(6-Aminohexyl)carbamoylmethyl]-ADP waste with
other waste streams. It should be collected in a designated, properly labeled, and sealed
waste container. The label should clearly identify the contents as "N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP waste" and include any relevant hazard symbols as
indicated in the SDS.

e Engage a Licensed Waste Disposal Contractor: The disposal of chemical waste must be
handled by a licensed and certified hazardous waste disposal company. Your institution's
Environmental Health and Safety (EHS) department will have established procedures and
approved contractors for this purpose.

o Documentation: Maintain a detailed record of the disposed chemical, including its name,
quantity, and the date of disposal. This documentation is crucial for regulatory compliance
and laboratory safety audits.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP.
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Property Value Reference
Molecular Formula C1sH31N7011P2 [1]
Molecular Weight 583.4 g/mol [1]

CAS Number 100826-95-7 [11[2]

Logical Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N6-[(6-

Aminohexyl)carbamoylmethyl]-ADP.
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Start: Have N6-[(6-Aminohexyl)carbamoylmethyl]-ADP waste

Consult Safety Data Sheet (SDS)

'

Characterize Waste
(Solid, Liquid, Contaminated materials)

Y

Segregate Waste into a Labeled,
Sealed Container

'

Contact Environmental Health & Safety (EHS)

'

Arrange for Pickup by a
Licensed Waste Disposal Contractor

'

Complete Disposal Documentation

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Workflow for N6-[(6-Aminohexyl)carbamoylmethyl]-ADP

This content is intended for informational purposes only and does not substitute for
professional safety advice or institutional protocols. Always consult the official Safety Data
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Sheet and your organization's EHS guidelines before handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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